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Compound of Interest

Compound Name: Terpinolene

Cat. No.: B010128

Introduction

Terpinolene, a cyclic monoterpene, is a significant secondary metabolite in the chemical
defense arsenal of a wide array of plant species. Characterized by its fresh, piney, and slightly
citrusy aroma, terpinolene's role extends beyond contributing to plant fragrance. It is a key
player in both direct and indirect plant defense strategies against a variety of biotic stressors,
including herbivores and pathogenic microorganisms. This technical guide provides a
comprehensive overview of the multifaceted role of terpinolene in plant defense, detailing its
biosynthesis, the signaling pathways that regulate its production, and its efficacy as a defense
compound. The information presented herein is intended for researchers, scientists, and drug
development professionals interested in the ecological and biochemical functions of plant-
derived terpenes.

Terpinolene Biosynthesis

Terpenoids, including terpinolene, are synthesized from the five-carbon precursors isopentenyl
diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP). In plants, two distinct
pathways produce these precursors: the mevalonate (MVA) pathway, which operates primarily
in the cytosol, and the methylerythritol 4-phosphate (MEP) pathway, located in the plastids.
Monoterpenes like terpinolene are typically synthesized via the MEP pathway.

The biosynthesis of terpinolene from geranyl diphosphate (GPP), which is formed by the
condensation of IPP and DMAPP, is catalyzed by a specific class of enzymes known as
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terpene synthases (TPSs). A single TPS can often produce multiple terpene products, and a
terpinolene synthase has been identified that can produce a group of related monoterpenes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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